N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-1-oxo-3,4-dihydro-1H-isochromene-6-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-1-oxo-3,4-dihydroisochromene-6-carboxamide
• InChI: InChI=1S/C24H20FNO5/c1-29-18-8-10-20(22(13-18)30-2)26-23(27)15-5-9-19-16(11-15)12-21(31-24(19)28)14-3-6-17(25)7-4-14/h3-11,13,21H,12H2,1-2H3,(H,26,27)
• InChI Key: MOKOFXKYCSWQRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)OC(C3)C4=CC=C(C=C4)F)OC
• Molecular Formula: C24H20FNO5
• Molecular Weight: 421.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-1-oxo-3,4-dihydro-1H-isochromene-6-carboxamide is a useful research compound. Its molecular formula is C24H20FNO5 and its molecular weight is 421.424. The purity is usually 95%.
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Scientific Research Applications

Electrochromic and Electrofluorescent Materials

Research has demonstrated the development of highly stable electrochromic and electrofluorescent materials through the synthesis of electroactive polyamides. These materials show excellent reversible stability and multicolor electrochromic characteristics, making them potential candidates for advanced display technologies (Sun et al., 2016).

Synthesis of Rigid-Rod Polyamides

Another study explores the synthesis of rigid-rod polyamides and polyimides from specific diamino-terphenyl and carboxy-terphenyl compounds, highlighting their excellent thermal and solvent resistance properties. This research opens avenues for materials with enhanced mechanical and thermal stability, suitable for high-performance engineering applications (Spiliopoulos et al., 1998).

Antitubercular and Antibacterial Agents

A study on carboxamide derivatives reveals their potential as antitubercular and antibacterial agents. These compounds showed significant efficacy against specific bacterial strains, indicating their utility in developing new antimicrobial treatments (Bodige et al., 2020).

Organosoluble Polyamides

The synthesis of new organosoluble polyamides derived from specific carboxylic acids and diamines has been investigated, focusing on their solubility, thermal stability, and mechanical properties. This research contributes to the development of materials with potential applications in coatings, films, and advanced composites (Liaw et al., 2001).

Novel Aromatic Polyamides

Another area of application involves the synthesis of novel aromatic polyamides with unique structural units, aimed at improving the materials' electrofluorescence and electrochromic properties. Such materials are valuable for optoelectronic applications, including sensors, displays, and lighting devices (Sun et al., 2015).